Cas no 19690-45-0 (Methyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-7-yl ether hydrochloride)

• Product Name: Methyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-7-yl ether hydrochloride
• CAS No: 19690-45-0
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• MDL: MFCD30726450
• CID: 4784158
• Update Time: 2025-10-20

Methyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-7-yl ether hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-7-yl ether hydrochloride
• 7-methoxy-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole;hydrochloride

• MDL： MFCD30726450
• Inchi： 1S/C12H14N2O.ClH/c1-15-8-2-3-9-10-7-13-5-4-11(10)14-12(9)6-8;/h2-3,6,13-14H,4-5,7H2,1H3;1H
• InChI Key： PVWLCNWLBLDGDX-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2=C(C=1)NC1CCNCC=12

Computed Properties

• Exact Mass: 238.0872908 g/mol
• Monoisotopic Mass: 238.0872908 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37
• Molecular Weight: 238.71

Additional information on Methyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-7-yl ether hydrochloride

Comprehensive Overview of Methyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-7-yl ether hydrochloride (CAS No. 19690-45-0)

The compound Methyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-7-yl ether hydrochloride (CAS No. 19690-45-0) is a chemically synthesized derivative with a unique structural framework. This molecule belongs to the class of tetrahydro-pyridoindole derivatives, which are known for their diverse biological activities and applications in pharmaceutical research. The presence of the ether and hydrochloride functional groups enhances its solubility and stability, making it a valuable intermediate in organic synthesis and drug development.

In recent years, the interest in pyridoindole derivatives has surged due to their potential therapeutic benefits. Researchers are particularly focused on their role in modulating neurotransmitter systems, which aligns with the growing demand for novel central nervous system (CNS) therapeutics. The Methyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-7-yl ether hydrochloride structure is often explored for its affinity toward serotonin and dopamine receptors, making it a subject of interest in neuropharmacology and psychiatric drug discovery.

The synthesis of CAS No. 19690-45-0 involves multi-step organic reactions, including cyclization and etherification processes. Its purity and yield are critical for ensuring reproducibility in research settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound. These methods are essential for verifying its structural integrity and confirming the absence of impurities, which is a top priority for laboratories focusing on high-throughput screening and preclinical studies.

From an industrial perspective, Methyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-7-yl ether hydrochloride is often utilized as a building block for more complex molecules. Its versatility allows for modifications that can lead to the development of small-molecule inhibitors or agonists targeting specific biological pathways. This adaptability is particularly relevant in the context of personalized medicine, where tailored therapeutics are increasingly sought after.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) to ensure safe handling and disposal.

The growing popularity of computational chemistry and AI-driven drug design has further amplified the relevance of CAS No. 19690-45-0. In silico modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) studies, leverage this compound's structure to predict its interactions with biological targets. This approach aligns with the broader trend of accelerated drug discovery, reducing both time and costs associated with traditional methods.

In summary, Methyl 2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indol-7-yl ether hydrochloride (CAS No. 19690-45-0) is a compound of significant scientific and industrial interest. Its applications span from neuropharmacology to material science, reflecting its multifaceted utility. As research continues to uncover new potentials for this molecule, it remains a cornerstone in the advancement of medicinal chemistry and biotechnology.